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Compound of Interest

Compound Name: Pyridine-2,4,6-tricarboxylic acid

Cat. No.: B181545

An In-depth Technical Guide to Pyridine-2,4,6-
tricarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Pyridine-2,4,6-tricarboxylic acid, also known as collidinic acid, is a versatile organic
compound that has garnered significant interest in various scientific fields. Its unique structure,
featuring a pyridine ring with three carboxylic acid groups, makes it an excellent building block
for the synthesis of complex molecular architectures. This guide provides a comprehensive
overview of its chemical properties, synthesis, and key applications, with a focus on its role in
coordination chemistry and materials science.

Core Compound Data

Pyridine-2,4,6-tricarboxylic acid is a stable, white crystalline solid. Its fundamental properties
are summarized below.
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Property Value Reference

CAS Number 536-20-9 [L121[3][41[5]16]1[7]
Molecular Formula CsHsNOe (110718191
Molecular Weight 211.13 g/mol [L1121131[71[8]
JUPAC Name :Zir(ijdine-z,4,6-tricarboxylic (R

s Collidinic acid, 2,4,6- (6T
nonyms
ynony Pyridinetricarboxylic acid

Appearance White crystalline solid [4]
pKa ~2.60 [4]
Predicted Boiling Point ~732.7 °C [4]
Density ~1.755 g/cms3 [4]

Synthesis of Pyridine-2,4,6-tricarboxylic Acid

The primary method for synthesizing pyridine-2,4,6-tricarboxylic acid is through the oxidation
of 2,4,6-trimethylpyridine (2,4,6-collidine).[1][6] This process converts the methyl groups into
carboxylic acid functionalities.

A general workflow for its synthesis and purification is outlined below:
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Synthesis and Purification Workflow
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Caption: Synthesis and Purification Workflow.

A two-step purification process involving esterification to the trimethyl ester followed by
hydrolysis is an effective method for obtaining the pure acid.[8]

Applications in Research and Development

Pyridine-2,4,6-tricarboxylic acid is a versatile ligand in coordination chemistry, primarily used

in the synthesis of metal-organic frameworks (MOFs) and coordination polymers.[1] Its

derivatives are also being explored for their potential in drug delivery and as enzyme inhibitors.

[4]010]
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Key Application Areas
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Pharmaceuticals

Coordination Chemistry

/ v 4

Metal-Organic Frameworks (MOFs) Coordination Polymers Materials Science Enzyme Inhibitors Drug Delivery Systems

~—— /

Gas Storage & Separation Catalysis

Click to download full resolution via product page
Caption: Key Application Areas.

The three carboxylic acid groups and the pyridine nitrogen atom can coordinate with metal ions
in various ways, leading to the formation of diverse and complex structures.[2] The resulting
MOFs and coordination polymers have shown potential in applications such as gas storage
and separation, catalysis, and sensors.[1][4]

Experimental Protocol: Hydrothermal Synthesis of a
Coordination Polymer

The following is a representative experimental protocol for the hydrothermal synthesis of a
coordination polymer using pyridine-2,4,6-tricarboxylic acid, based on methodologies
described in the literature.[1][2][3]

Objective: To synthesize a crystalline coordination polymer of a transition metal (e.g., Co(ll),
Mn(Il)) with pyridine-2,4,6-tricarboxylic acid.

Materials:
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Pyridine-2,4,6-tricarboxylic acid (Hsptc)
A metal salt (e.g., Co(NOs)2:6H20, MnCl2-4H20)
Deionized water

Teflon-lined stainless-steel autoclave (20 mL)

Procedure:

Reactant Preparation: A mixture of the chosen metal salt and pyridine-2,4,6-tricarboxylic
acid is prepared. The molar ratio of metal to ligand can be varied to explore different
structural outcomes.

Dissolution: The mixture is dissolved in deionized water within a Teflon-lined stainless-steel
autoclave.

Sealing and Heating: The autoclave is securely sealed and placed in an oven. It is then
heated to a specific temperature (typically between 120°C and 180°C) for a period of 24 to
72 hours.

Cooling: After the heating phase, the autoclave is allowed to cool down slowly to room
temperature. A slow cooling rate often promotes the formation of larger, higher-quality
crystals.

Product Collection: The resulting crystalline product is collected by filtration.

Washing: The collected crystals are washed with deionized water and a solvent such as
ethanol to remove any unreacted starting materials.

Drying: The final product is dried in air or under a vacuum.

Characterization: The synthesized coordination polymer can be characterized using single-

crystal X-ray diffraction, powder X-ray diffraction (PXRD), infrared (IR) spectroscopy, and

thermogravimetric analysis (TGA).[2][3]
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Hydrothermal Synthesis Workflow
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Caption: Hydrothermal Synthesis Workflow.
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Role in Drug Development

While pyridine-2,4,6-tricarboxylic acid itself is not a therapeutic agent, its derivatives and
other pyridine carboxylic acid isomers have been extensively studied in drug discovery.[10]
These scaffolds have been incorporated into a wide range of drugs for various diseases. The
chelating properties of pyridine-2,4,6-tricarboxylic acid make it an interesting candidate for
applications involving metal ions.[1] Further research into its derivatives could lead to the
development of new therapeutic agents. Computational modeling and molecular dynamics
simulations are valuable tools for investigating the interactions of pyridine-based molecules
with biological targets.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Pyridine-2,4,6-tricarboxylic acid CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181545#pyridine-2-4-6-tricarboxylic-acid-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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